ADAMTS-5 inhibitor

Specification

• Molecular Formula: C16H11ClF3N3OS3
• Molecular Weight: 449.9 g/mol
• IUPAC Name: (5Z)-5-[[5-[(4-chlorophenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C16H11ClF3N3OS3/c1-23-14(26-7-8-2-4-9(17)5-3-8)10(12(22-23)16(18,19)20)6-11-13(24)21-15(25)27-11/h2-6H,7H2,1H3,(H,21,24,25)/b11-6-
• Standard InChI Key: CVYPRDPBCXSVBN-WDZFZDKYSA-N
• Isomeric SMILES: CN1C(=C(C(=N1)C(F)(F)F)/C=C\2/C(=O)NC(=S)S2)SCC3=CC=C(C=C3)Cl
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C=C2C(=O)NC(=S)S2)SCC3=CC=C(C=C3)Cl
• Appearance: Solid powder

Introduction

Mechanisms of ADAMTS-5 Inhibition

ADAMTS-5 inhibitors are broadly categorized into zinc-binding active-site inhibitors and exosite-directed inhibitors, each with distinct mechanisms (Table 1).

Zinc-Binding Active-Site Inhibitors

These compounds chelate the catalytic zinc ion in the metalloproteinase domain, blocking substrate access. GLPG1972/S201086, a hydantoin derivative, exemplifies this class. It inhibits human ADAMTS-5 with an IC₅₀ of 19 nM while showing >8-fold selectivity over ADAMTS-4 and >1,000-fold over MMPs. Cocrystallization studies reveal that GLPG1972 occupies the S1′ pocket, forming hydrogen bonds with Leu438 and Leu443 residues.

Exosite-Directed Inhibitors

Exosite inhibitors target non-catalytic domains critical for substrate recognition. For example:

• Compound 4b: A glycoconjugated arylsulfonamide that binds the interface between the metalloproteinase (Cat) and disintegrin-like (Dis) domains, disrupting versicanase activity.

• Monoclonal Antibodies (e.g., 1B7, 2D3): 1B7 blocks low-density lipoprotein receptor-related protein 1 (LRP1)-mediated internalization of ADAMTS-5, increasing extracellular enzyme levels, while 2D3 inhibits aggrecanolysis by binding the spacer domain.

Table 1: Mechanistic Classification of ADAMTS-5 Inhibitors

Inhibitor Type	Example Compound	Target Domain	IC<sub>50</sub>/K<sub>D</sub>	Selectivity Profile
Zinc-binding	GLPG1972/S201086	Metalloproteinase	19 nM (ADAMTS-5)	>8-fold vs. ADAMTS-4
Exosite (Cat/Dis)	4b	Cat/Dis interface	150 nM (K<sub>D</sub>)	>100-fold vs. ADAMTS-4
Exosite (Spacer)	2D3	Spacer domain	0.5 nM (IC<sub>50</sub>)	No cross-reactivity

Preclinical Development of ADAMTS-5 Inhibitors

Small-Molecule Inhibitors

• GLPG1972/S201086: Demonstrated dose-dependent inhibition of GAG release in mouse femoral head explants (IC₅₀ < 1.5 μM) and reduced OA progression in preclinical models.

• Hydantoin Derivatives: Structure-activity relationship (SAR) studies highlighted the importance of the (S)-methyl-piperazine moiety for selectivity over TACE and MMP-2.

Biologic Inhibitors

• M6495: A nanobody inhibiting ADAMTS-5 via exosite binding. In murine models, M6495 reduced tactile allodynia and preserved cartilage thickness.

• Anti-ADAMTS-5 Antibodies: Antibody 2D3 reduced aggrecan degradation by 90% in human chondrocyte cultures at 100 nM.

Clinical Trials and Pharmacodynamics

Phase 1 Studies

• GLPG1972: In healthy volunteers, oral administration (300 mg/day) reduced serum ARGS (aggrecan neoepitope) levels by 40–60%, confirming target engagement. No significant adverse events (AEs) were reported.

• M6495: Subcutaneous doses (75–300 mg) in OA patients showed a 50–70% reduction in serum ARGS over 106 days. Common AEs included mild injection-site reactions (15% vs. 5% placebo).

Table 2: Clinical Profiles of ADAMTS-5 Inhibitors

Compound	Phase	Dose Regimen	ARGS Reduction	Common AEs	ClinicalTrials.gov ID
GLPG1972	1/2	300 mg oral (QD)	40–60%	Headache, nausea	NCT03595618
M6495	1	300 mg SC (weekly)	50–70%	Injection-site reactions	NCT03311009

Challenges and Future Directions

Novel Therapeutic Strategies

• Dual ADAMTS-4/5 Inhibitors: Compounds like 26 (IC₅₀ = 2.5 μM for ADAMTS-5) target both aggrecanases, potentially enhancing efficacy in inflammatory OA.

• Gene Therapy: siRNA-mediated silencing of ADAMTS-5 in chondrocytes reduced GAG loss in ex vivo models.